Karrikinolide 3-ethyl ester

• Molecular Formula: C10H8O5
• Molecular Weight: 208.17 g/mol
• InChI: InChI=1S/C10H8O5/c1-2-14-9(11)8-6-3-4-13-5-7(6)15-10(8)12/h3-5H,2H2,1H3
• InChIKey: UKGPGCWSLKSVHE-UHFFFAOYSA-N

Karrikinolide 3-Ethyl Ester – Critical Synthetic Intermediate

Karrikinolide 3-ethyl ester (2-oxo-2H-furo[2,3-c]pyran-3-carboxylic acid ethyl ester, CAS 1030604-40-0) is a synthetic intermediate with the molecular formula C10H8O5 and a molecular weight of 208.17 g/mol . This compound is not a final bioactive agent but a crucial building block in the multi-step synthesis of butanolide-based seed germination stimulants, most notably karrikinolide (KAR1) and its structural analogs [1]. As a key intermediate, it provides a defined chemical handle for constructing the complex furo[2,3-c]pyran-2-one core characteristic of the karrikin family, enabling researchers to access these potent plant growth regulators for mechanistic, structure-activity relationship (SAR), and applied agricultural studies.

Synthetic Intermediate Key building block for furo[2,3-c]pyran-2-one scaffold construction

Published Route Designed for established karrikinolide synthesis protocols

Standard Generation Enables preparation of high-purity KAR1 for analytical and bioassay use

• [1] Sun, K., Chen, Y., Wagerle, T., Linnstaedt, D., Currie, M. J., Chmura, P., Song, Y., & Xu, M. (2008). Synthesis of butenolides as seed germination stimulants. Tetrahedron Letters, 49(18), 2922–2925. View Source

Why Karrikinolide 3-Ethyl Ester Cannot Be Substituted

Karrikinolide 3-ethyl ester is a specific, structurally defined intermediate that cannot be replaced by other karrikinolide precursors or generic butenolide esters without altering the synthetic pathway and likely compromising the overall yield and purity of the final product . The 3-ethyl ester moiety serves as both an activating and protecting group during the critical cyclization and functionalization steps in the synthesis of karrikinolide and its analogs [1]. Substituting with a different ester (e.g., methyl ester) or a free carboxylic acid would necessitate a complete re-optimization of reaction conditions, potentially introducing new side reactions, lowering the yield, or failing to produce the desired furo[2,3-c]pyran-2-one scaffold altogether. Furthermore, the specific physicochemical properties of this ethyl ester—including its solubility in DMSO and methanol and its melting point of 131–133 °C —differ from those of other intermediates, impacting its handling, storage, and compatibility with standard synthetic protocols. Therefore, for researchers following established synthetic routes or seeking to generate authentic karrikinolide standards, the use of Karrikinolide 3-ethyl ester is not a matter of convenience but a requirement for experimental fidelity and reproducibility.

Ester Group Sensitivity

Methyl ester or free acid alternatives may require complete reaction condition re-optimization, potentially lowering yield.

Physicochemical Divergence

Solubility profile and melting point differ from other butenolide intermediates, impacting handling and storage compatibility.

• [1] Sun, K., Chen, Y., Wagerle, T., Linnstaedt, D., Currie, M. J., Chmura, P., Song, Y., & Xu, M. (2008). Synthesis of butenolides as seed germination stimulants. Tetrahedron Letters, 49(18), 2922–2925. View Source

Karrikinolide 3-Ethyl Ester: Key Product Evidence

Validated Intermediate for Karrikinolide Synthesis

Karrikinolide 3-ethyl ester is explicitly utilized as a synthetic intermediate in the preparation of butenolide seed germination stimulants, a class of compounds that includes karrikinolide (KAR1), the most potent known karrikin [1]. The published synthetic route demonstrates its essential role in constructing the furo[2,3-c]pyran-2-one core. In contrast to the final bioactive karrikinolide molecule, which is active at nanomolar concentrations (as low as 1 nM) [2], this intermediate is not intended for direct biological application. Its primary value lies in enabling the reproducible, high-yield synthesis of the final bioactive compounds, thereby supporting structure-activity relationship (SAR) studies and the generation of research-grade standards.

Synthetic Role

Reported

Key intermediate for KAR1 synthesis vs. final bioactive KAR1

Supports published route reproduction

Not a direct bioactive agent; precursor context

Evidence Dimension	Role in synthesis
Target Compound Data	Key intermediate for the synthesis of butenolide seed germination stimulants [1]
Comparator Or Baseline	Karrikinolide (KAR1; 3-methyl-2H-furo[2,3-c]pyran-2-one) is the final bioactive product
Quantified Difference	Target compound is a synthetic precursor, not the final bioactive agent
Conditions	Synthetic route described by Sun et al., Tetrahedron Letters, 2008 [1]

Why This Matters

Procurement of this intermediate is mandatory for researchers aiming to replicate published syntheses of karrikinolide or to produce their own supply of this scarce, highly potent germination stimulant for further study.

• [1] Sun, K., Chen, Y., Wagerle, T., Linnstaedt, D., Currie, M. J., Chmura, P., Song, Y., & Xu, M. (2008). Synthesis of butenolides as seed germination stimulants. Tetrahedron Letters, 49(18), 2922–2925. View Source
• [2] Flematti, G. R., Scaffidi, A., Goddard-Borger, E. D., Heath, C. H., Nelson, D. C., Commander, L. E., Stick, R. V., Dixon, K. W., Smith, S. M., & Ghisalberti, E. L. (2010). Structure-Activity Relationship of Karrikin Germination Stimulants. Journal of Agricultural and Food Chemistry, 58(15), 8612–8617. View Source

High Chemical Purity for Reproducible Chemistry

Karrikinolide 3-ethyl ester is supplied with a purity specification of >95% as determined by High-Performance Liquid Chromatography (HPLC) . This level of purity is critical for its intended use as a synthetic intermediate, as impurities can act as catalysts, inhibitors, or competing reagents in subsequent reaction steps, leading to lower yields, the formation of difficult-to-remove byproducts, or the failure of sensitive transformations. In comparison, intermediates from non-specialized chemical suppliers or those generated in-house without rigorous purification may have significantly lower and undefined purity, introducing unacceptable variability into multi-step syntheses.

Chemical Purity

Class-level

>95% (HPLC)

Minimizes side reactions in multi-step synthesis

Supplier specification; verify for critical steps

Evidence Dimension	Chemical purity
Target Compound Data	>95% by HPLC
Comparator Or Baseline	Unpurified reaction mixtures or commercial intermediates with unspecified purity
Quantified Difference	Guaranteed minimum purity >95% vs. unknown or lower purity
Conditions	Commercial product specification (BOC Sciences, GlpBio)

Why This Matters

Procurement of a high-purity intermediate minimizes the risk of failed or low-yielding synthetic steps, saving both time and costly reagents, and ensures the final product (e.g., karrikinolide) is of sufficient quality for rigorous biological evaluation.

Defined Solubility Profile for Reaction Setup

The compound exhibits specific solubility in DMSO (dimethyl sulfoxide) and methanol . This contrasts with other karrikinolide derivatives, such as the parent karrikinolide molecule, which may exhibit different solubility preferences or require more specialized solvent systems. The known solubility profile allows chemists to prepare stock solutions of known concentration (e.g., 10 mM in DMSO) for precise addition to reaction mixtures, a critical factor for achieving reproducible stoichiometry in complex synthetic sequences. Without this data, researchers would need to perform empirical solubility screens, consuming both material and time.

Solubility Profile

Class-level

DMSO, methanol

Facilitates precise stock solution preparation

Solubility may need verification for specific protocols

Evidence Dimension	Solubility
Target Compound Data	Soluble in DMSO and methanol
Comparator Or Baseline	Karrikinolide (KAR1) or other structurally related intermediates
Quantified Difference	Defined solubility in specific common laboratory solvents
Conditions	Vendor specification

Why This Matters

Knowledge of the solubility profile in common polar aprotic (DMSO) and protic (methanol) solvents streamlines reaction setup and facilitates the preparation of standardized solutions, enhancing experimental reproducibility and efficiency.

Sharp Melting Point as Identity Indicator

Karrikinolide 3-ethyl ester has a reported melting point of 131–133 °C . This narrow melting range is a valuable physical constant that can be used to confirm the identity and assess the relative purity of the compound upon receipt or after purification. In comparison, structurally similar butenolide intermediates may have different or broader melting ranges, and a deviation from the reported range can serve as an immediate, low-cost indicator of degradation, contamination, or misidentification.

Melting Point

Class-level

131–133 °C

Quick identity and purity check upon receipt

Narrow range supports material quality assessment

Evidence Dimension	Melting point
Target Compound Data	131–133 °C
Comparator Or Baseline	Structurally related butenolide intermediates with different melting points
Quantified Difference	A distinct, narrow melting range
Conditions	Vendor specification

Why This Matters

The defined melting point provides a simple, rapid, and inexpensive quality control check for researchers, reducing the risk of using degraded or incorrect material in valuable downstream experiments.

Stable Storage for Long-Term Material Integrity

The compound is recommended to be stored at -20°C to maintain its chemical integrity over time . This storage requirement is typical for many sensitive organic intermediates and contrasts with more stable reagents that can be stored at room temperature or 4°C. Adherence to this storage condition is essential to prevent degradation (e.g., hydrolysis of the ester group) that could render the material useless for its intended synthetic application. This information allows for proper planning of laboratory logistics and inventory management, ensuring that the material retains its >95% purity and reactivity when needed.

Storage Stability

Class-level

-20 °C recommended

Preserves ester integrity for long-term use

Plan cold storage capacity before ordering

Evidence Dimension	Storage stability
Target Compound Data	Store at -20°C
Comparator Or Baseline	More stable chemical intermediates that can be stored at room temperature or 4°C
Quantified Difference	Requires freezer storage to prevent degradation
Conditions	Vendor specification

Why This Matters

Procurement decisions must account for storage requirements. Knowing that Karrikinolide 3-ethyl ester requires -20°C storage allows laboratories to ensure they have the necessary cold storage capacity and to plan for its proper long-term management, thereby preserving their investment and ensuring experimental readiness.

Karrikinolide 3-Ethyl Ester Applications

Multi-Step Synthesis of Karrikinolide and Analogs

The primary application scenario is as a key intermediate in the published multi-step synthesis of karrikinolide and related butenolide seed germination stimulants [1]. Researchers in plant biology, chemical ecology, and agricultural chemistry rely on this specific ester to access the furo[2,3-c]pyran-2-one scaffold. The >95% HPLC purity and defined solubility in DMSO and methanol are critical for ensuring the success of subsequent synthetic transformations, such as cyclizations and functional group manipulations. This scenario directly supports the generation of high-purity standards for biological assays and the production of novel karrikin analogs for structure-activity relationship (SAR) studies.

Authentic Karrikinolide Standards for Bioassays

Given that karrikinolide (KAR1) is a trace component in plant-derived smoke, its isolation for use as an analytical standard is impractical. Synthesis from Karrikinolide 3-ethyl ester is the preferred method for obtaining authentic, high-purity material [1]. The intermediate's high purity (>95% HPLC) and distinct melting point (131-133°C) facilitate the production of KAR1 with a defined and verifiable quality. This is essential for developing and validating sensitive analytical methods (e.g., LC-MS/MS) to quantify karrikins in complex biological matrices and for calibrating bioassays that measure germination stimulation at nanomolar concentrations [2].

Chemical Probe Development for Mode of Action Studies

Karrikinolide 3-ethyl ester serves as a versatile scaffold for the synthesis of labeled or functionalized karrikinolide derivatives [1]. These derivatives are crucial for probing the molecular mechanism of action of karrikins, which remains poorly understood [2]. The ethyl ester group can be selectively modified or removed to install reporter tags (e.g., fluorophores, biotin, or photoaffinity labels) at the C3 position, enabling studies in metabolic labeling, affinity chromatography, and protein target identification. The defined solubility and purity of the starting intermediate are paramount for the success of these often challenging and low-yielding derivatization reactions.

Commercial-Scale Karrikinolide Production

For industrial partners developing karrikinolide as a seed priming agent for ecological restoration, weed control, or crop improvement [2], a reliable and scalable synthetic route is essential. The use of Karrikinolide 3-ethyl ester as a defined intermediate [1] allows for process optimization and scale-up with greater control over purity and yield. The knowledge of its storage requirements (-20°C) and stability is critical for managing inventory in a pilot plant or manufacturing setting. This ensures a consistent supply of the key building block, which is a prerequisite for meeting the regulatory and quality standards associated with potential commercial agrochemical products.

Application

Selection Property

Validation Focus

Multi-Step KAR1 Synthesis

Synthetic pathway fidelity

Route reproducibility and yield

Authentic Karrikinolide Standards

Purity and identity specification

Analytical method validation

Chemical Probe Derivatization

Scaffold versatility and purity

Derivatization feasibility

Scale-Up Production

Process control and stability

Supply consistency and storage planning

• [1] Sun, K., Chen, Y., Wagerle, T., Linnstaedt, D., Currie, M. J., Chmura, P., Song, Y., & Xu, M. (2008). Synthesis of butenolides as seed germination stimulants. Tetrahedron Letters, 49(18), 2922–2925. View Source
• [2] Flematti, G. R., Scaffidi, A., Goddard-Borger, E. D., Heath, C. H., Nelson, D. C., Commander, L. E., Stick, R. V., Dixon, K. W., Smith, S. M., & Ghisalberti, E. L. (2010). Structure-Activity Relationship of Karrikin Germination Stimulants. Journal of Agricultural and Food Chemistry, 58(15), 8612–8617. View Source